2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(1-methylindol-3-yl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C17H17N3O2S/c1-19-9-12(14-4-2-3-5-15(14)19)8-16(21)20-10-13(11-20)22-17-18-6-7-23-17/h2-7,9,13H,8,10-11H2,1H3
• InChI Key: VUONLDNALLGADE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CC(C3)OC4=NC=CS4
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

2-(1-methyl-1H-indol-3-yl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound is also known as MTAE and has been synthesized using various methods.

Scientific Research Applications

Microwave-Assisted Synthesis and Pharmacological Evaluation

A study by Mistry and Desai (2006) discusses the microwave-assisted rapid and efficient synthesis of nitrogen and sulfur-containing heterocyclic compounds. The synthesized compounds, including azetidinones and thiazolidinones, were screened for their antibacterial and antifungal activities, showing effectiveness against various pathogens (Mistry & Desai, 2006).

Antimicrobial, Antioxidant, Antituberculosis, and Anticancer Properties

Verma, Saundane, and Meti (2019) synthesized Schiff base indole derivatives bearing 1,3,4-oxadiazole, thiazolidinone, and azetidinone moieties. These compounds demonstrated significant antimicrobial, antioxidant, antituberculosis, and anticancer activities, with specific compounds showing remarkable cytotoxic activity against cancer cell lines (Verma, Saundane, & Meti, 2019).

Biological Activities of Brominated Derivatives

A study by Abdel‐Aziz, Hamdy, Gamal-Eldeen, and Fakhr (2011) on the synthesis of new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]benzimidazole derivatives revealed potent immunosuppressors and immunostimulators among the synthesized compounds. They showed significant inhibition of LPS-stimulated NO generation and possessed strong cytotoxicity against various cancer cell lines (Abdel‐Aziz et al., 2011).

Fungicidal Activity of Novel Pyrazol-Oxy Derivatives

Liu, He, Kai, Li, and Zhu (2012) developed novel 1,5-diaryl-1H-pyrazol-3-oxy derivatives containing oxyacetic acid or oxy(2-thioxothiazolidin-3-yl)ethanone moieties. These compounds exhibited moderate inhibitory activity against Gibberella zeae, a significant finding for agricultural applications (Liu et al., 2012).

Anticancer and Antimicrobial Potentials of Fluorene Derivatives

Hussein and colleagues (2020) explored the synthesis of thiazolidinone and azetidinone derivatives based on the 4-(2,7-dichloro-9H-fluoren-4-yl)thiazole moiety. These compounds were evaluated for their antimicrobial activity against multidrug-resistant strains and examined for cytotoxic activity against cancer cell lines. Notably, the azetidinones showed superior efficiency as antimicrobial and anticancer agents compared to thiazolidinones derivatives (Hussein et al., 2020).